![molecular formula C7H6ClFO3S B1304142 5-Fluoro-2-methoxybenzenesulfonyl chloride CAS No. 67475-56-3](/img/structure/B1304142.png)
5-Fluoro-2-methoxybenzenesulfonyl chloride
Overview
Description
5-Fluoro-2-methoxybenzenesulfonyl chloride is a useful research compound. Its molecular formula is C7H6ClFO3S and its molecular weight is 224.64 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
1. Biological Covalent Attachment
A study has demonstrated the use of benzenesulfonyl chloride derivatives, like 4-fluorobenzenesulfonyl chloride, as activating agents for covalent attachment of biological substances to solid supports. These derivatives are efficient in reacting with hydroxyl groups to form activated solid supports, which can be used for attaching enzymes, antibodies, and other biologicals, retaining their biological function. This has potential therapeutic applications in bioselective separation processes (Chang et al., 1992).
2. Synthesis of Intermediates for Pesticides
The synthesis of 2-chloro-4-fluoro-5-nitrobenzenesulfonyl chloride, a close relative of 5-fluoro-2-methoxybenzenesulfonyl chloride, has been utilized in preparing key intermediates for pesticides, demonstrating the chemical's role in agricultural chemical synthesis. This derivative is part of the process for creating herbicidal compounds (Du et al., 2005).
3. Chemosensors for Metal Ion Detection
A related compound, 5-fluoro-2-hydroxybenzaldehyde, has been used in developing chemosensors for detecting metal ions like copper. This application is significant in environmental monitoring and biological studies, where sensitive detection of metal ions is crucial (Gao et al., 2014).
4. Quantum Chemical Studies for Corrosion Inhibition
Derivatives of this compound have been examined for their corrosion inhibition properties on iron. These studies, involving quantum chemical calculations and molecular dynamics simulations, suggest the potential application of these compounds in protecting metals against corrosion, which is vital in industrial applications (Kaya et al., 2016).
Safety and Hazards
The compound is classified as dangerous, with hazard statements H314;H302+H312+H332 indicating that it can cause severe skin burns and eye damage, and is harmful if swallowed, in contact with skin, or if inhaled . Precautionary measures include avoiding breathing its mist, gas, or vapours, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, and ensuring adequate ventilation .
Properties
IUPAC Name |
5-fluoro-2-methoxybenzenesulfonyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClFO3S/c1-12-6-3-2-5(9)4-7(6)13(8,10)11/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUEBMKPHZDSPFH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)F)S(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClFO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70382643 | |
Record name | 5-fluoro-2-methoxybenzenesulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70382643 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
67475-56-3 | |
Record name | 5-fluoro-2-methoxybenzenesulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70382643 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-fluoro-2-methoxybenzene-1-sulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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